molecular formula C12H16N2O3 B8375304 5-(2-Aminobenzoylamino)pentanoic acid

5-(2-Aminobenzoylamino)pentanoic acid

Cat. No.: B8375304
M. Wt: 236.27 g/mol
InChI Key: RROFFLPCSWDVLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(2-Aminobenzoylamino)pentanoic acid is a synthetic organic compound characterized by a pentanoic acid backbone (five-carbon carboxylic acid) substituted at the fifth carbon with a 2-aminobenzoylamino group. This moiety consists of a benzamide derivative bearing an amino group (-NH₂) at the ortho position of the aromatic ring (Figure 1).

Properties

Molecular Formula

C12H16N2O3

Molecular Weight

236.27 g/mol

IUPAC Name

5-[(2-aminobenzoyl)amino]pentanoic acid

InChI

InChI=1S/C12H16N2O3/c13-10-6-2-1-5-9(10)12(17)14-8-4-3-7-11(15)16/h1-2,5-6H,3-4,7-8,13H2,(H,14,17)(H,15,16)

InChI Key

RROFFLPCSWDVLM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NCCCCC(=O)O)N

Origin of Product

United States

Comparison with Similar Compounds

Structural Features and Functional Groups

The following table summarizes key structural differences and similarities between 5-(2-Aminobenzoylamino)pentanoic acid and related compounds:

Compound Name Key Structural Features Biological Activity/Application Reference
5-(2-Aminobenzoylamino)pentanoic acid Pentanoic acid with 2-aminobenzoylamino at C5 Not explicitly stated (potential enzyme inhibition)
AG7088 (Rupintrivir) Pentanoic acid ethyl ester with fluorobenzyl, methylisoxazole, and oxo-pyrrolidinyl groups Protease inhibitor (antiviral)
5-Hydroxy-2-[(t-Bu)Oxycarbonylamino]pentanoic acid Pentanoic acid with hydroxy (C5) and tert-butoxycarbonylamino (C2) groups Safety data available; toxicology unstudied
α-Lipoic Acid 5-[(3R)-1,2-dithiolan-3-yl]pentanoic acid (dithiolane ring at C5) Antioxidant (Nrf2/ARE pathway activation)
Loxiglumide (CR 1505) Pentanoic acid with dichlorobenzoylamino and methoxypropyl-pentylamino groups Cholecystokinin antagonist (anti-pancreatitis)
5-[(2S,3S,4R)-3,4-Diaminothiolan-2-yl]pentanoic acid Pentanoic acid with stereospecific diaminothiolane ring at C5 Unknown (structural specificity suggests enzyme targeting)
2-Amino-5-guanidinopentanoic acid (Arginine) Pentanoic acid with guanidino group at C5 Nitric oxide precursor, protein synthesis
5-(2-Amino-4,6-dihydroxy-pyrimidinyl)-2-methylpentanoic acid Pentanoic acid with methyl (C2) and pyrimidinyl (C5) groups Research/developmental use (unspecified)

Physicochemical Properties

  • In contrast, polar groups (e.g., hydroxy in ) improve hydrophilicity .
  • Acid-Base Behavior: The carboxylic acid group (pKa ~4.8) and aromatic amine (pKa ~4.5–5.5) in 5-(2-Aminobenzoylamino)pentanoic acid suggest zwitterionic behavior in physiological conditions, similar to arginine derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.